1-[4-[[6-Methyl-2-(methylthio)-5-prop-2-enyl-4-pyrimidinyl]amino]phenyl]ethanone

• CAS RN: 294195-79-2
• Molecular Formula: C17H19N3OS
• Molecular Weight: 313.4g/mol
• IUPAC Name: 1-[4-[(6-methyl-2-methylsulfanyl-5-prop-2-enylpyrimidin-4-yl)amino]phenyl]ethanone
• InChI: InChI=1S/C17H19N3OS/c1-5-6-15-11(2)18-17(22-4)20-16(15)19-14-9-7-13(8-10-14)12(3)21/h5,7-10H,1,6H2,2-4H3,(H,18,19,20)
• InChI Key: RLOYZRXJORMUGM-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NC(=N1)SC)NC2=CC=C(C=C2)C(=O)C)CC=C

Description

1-[4-[[6-methyl-2-(methylthio)-5-prop-2-enyl-4-pyrimidinyl]amino]phenyl]ethanone is an aromatic ketone.

Scientific Research Applications

Heterocyclic Synthesis and Dye Applications

• This compound is used in the synthesis of heterocyclic chalcone derivatives, particularly in creating thieno[2,3-d]pyrimidine-based chromophores. These chalcone dyes are applied to polyester fibers, yielding hues from greenish-yellow to orange. The spectral characteristics and substituent effects of these dyes in solution are notable (Ho & Yao, 2013).

Potential Protein Kinase Inhibitors

• A synthesis method for 4-(2-amino-5-thiazolyl)-pyrimidine-2-amines, which potentially act as protein kinase inhibitors, involves using derivatives of this compound. This methodology highlights its relevance in developing pharmacologically active agents (Sušnik et al., 2009).

Antiviral Activity Studies

• The compound has been used as a starting material for synthesizing heterocyclic compounds that show potential antiviral activities against HSV1 and HAV-MBB. These applications demonstrate its significance in medicinal chemistry and drug development (Attaby et al., 2006).

Antibacterial Properties

• Synthesized derivatives of this compound have been investigated for their antibacterial properties. The microwave-assisted synthesis of these derivatives and their subsequent application in combating bacterial infections underscore its value in antimicrobial research (Merugu, Ramesh, & Sreenivasulu, 2010).

Synthesis of Novel Thieno[2, 3-d] Pyrimidines

• Research into the synthesis of novel Thieno[2, 3-d] pyrimidines using this compound has also been noted, further contributing to the exploration of new therapeutic agents with potential antibacterial activity (Salahuddin, Kakad, & Shantakumar, 2009).

Crystal Structure and Conjugated Systems

• Studies on the crystal structure of derivatives of this compound reveal insights into their molecular configurations. Understanding these structural aspects is crucial for developing new materials and drugs (Ming & South, 2004).

Quantum Chemical Modeling

• The compound has been a subject in quantum chemical modeling studies, particularly in understanding the properties of new Azomethines dyes. Such research plays a vital role in material science and chemistry (Sheikhi et al., 2018).